Cas no 1492-11-1 (AC-Leu-OMe)

AC-Leu-OMe (N-Acetyl-L-leucine methyl ester) is a protected derivative of the amino acid leucine, commonly used in peptide synthesis and biochemical research. The acetyl group at the N-terminus and the methyl ester at the C-terminus enhance stability and solubility, making it suitable for controlled coupling reactions. Its chiral purity ensures consistent stereochemical outcomes in peptide chain assembly. AC-Leu-OMe is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard protecting group strategies. The compound’s robust structure minimizes side reactions, improving yield and purity in synthetic applications. It serves as a versatile intermediate for modifying peptide backbones or studying leucine’s role in protein folding and function.
AC-Leu-OMe structure
AC-Leu-OMe structure
Product Name:AC-Leu-OMe
CAS No:1492-11-1
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD00038292
CID:117754
PubChem ID:6950952
Update Time:2025-06-07

AC-Leu-OMe Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-L-leucine methyl ester
    • ACETYL-L-LEUCINE METHYLESTER
    • Ac-Leu-OMe
    • Ac-L-Leu-OMe
    • L-Leucine, N-acetyl-,methyl ester
    • methyl (2S)-2-acetamido-4-methylpentanoate
    • AmbotzAAA1921
    • Methyl N-acetyl-L-leucinate
    • AC-LEUCINE-OME
    • N-Acetyl-L-Leu-OMe
    • N-Acetylleucine methyl ester
    • N-ALPHA-ACETYL-L-LEUCINE METHYL ESTER
    • (2S,3S)-Methyl 2-acetamido-3-methylpentanoate
    • CHEMBL58991
    • DTXSID70426213
    • Methyl acetyl-L-leucinate
    • N-acetyl leucine methyl ester
    • MFCD00038292
    • Methyl 2-(acetylamino)-4-methylpentanoate #
    • SCHEMBL5812880
    • N-Acetyl-dl-leucine methyl ester
    • (S)-methyl 2-acetamido-4-methylpentanoate
    • Acetyl-L-Leucine methyl ester
    • Leucine, N-acetyl-, methyl ester, L-
    • AS-49246
    • 1492-11-1
    • FD21929
    • N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe)
    • L-Leucine, N-acetyl-, methyl ester
    • AKOS006272050
    • CS-0446863
    • Acetyl-L-leucine methyl ester≥ 99% (HPLC)
    • AC-Leu-OMe
    • MDL： MFCD00038292
    • Inchi： 1S/C9H17NO3/c1-6(2)5-8(9(12)13-4)10-7(3)11/h6,8H,5H2,1-4H3,(H,10,11)/t8-/m0/s1
    • InChI Key： IIGAKARAJMXVOZ-QMMMGPOBSA-N
    • SMILES： O(C)C([C@H](CC(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 187.12100
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 0.999
  • Boiling Point: 291.7 °C at 760 mmHg
  • Flash Point: 130.2 °C
  • PSA: 55.40000
  • LogP: 1.10110

AC-Leu-OMe Security Information

  • Storage Condition：Store in cold storage.

AC-Leu-OMe Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

AC-Leu-OMe Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A305328-50mg
AC-Leu-OMe
 1492-11-1
50mg
 $ 50.00 2022-06-08
TRC
A305328-100mg
AC-Leu-OMe
 1492-11-1
100mg
 $ 65.00 2022-06-08
TRC
A305328-500mg
AC-Leu-OMe
 1492-11-1
500mg
 $ 80.00 2022-06-08
Apollo Scientific
OR964340-1g
Ac-leu-ome
 1492-11-1 95%
1g
 £70.00 2025-02-20
Apollo Scientific
OR964340-5g
Ac-leu-ome
 1492-11-1 95%
5g
 £115.00 2025-02-20
Apollo Scientific
OR964340-25g
Ac-leu-ome
 1492-11-1 95%
25g
 £395.00 2025-02-20
abcr
AB258689-1 g
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); .
 1492-11-1
1g
 €80.10 2023-06-22
abcr
AB258689-5 g
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); .
 1492-11-1
5g
 €152.60 2023-06-22
abcr
AB258689-25 g
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); .
 1492-11-1
25g
 €425.90 2023-06-22
abcr
AB258689-100 g
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); .
 1492-11-1
100g
 €1,034.30 2023-02-22

AC-Leu-OMe Production Method

AC-Leu-OMe Related Literature

1492-11-1 (AC-Leu-OMe) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.